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Compound of Interest

Compound Name: Amoxapine

Cat. No.: B1665473 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Amoxapine is a tetracyclic antidepressant belonging to the dibenzoxazepine class of

compounds. Its primary mechanism of action involves the inhibition of norepinephrine and

serotonin reuptake by blocking their respective transporters, NET and SERT.[1][2] It also

exhibits antagonist activity at several serotonin receptors, including 5-HT2 and 5-HT3.[2]

Amoxapine is supplied as a crystalline solid with a molecular weight of 313.8 g/mol . A

significant challenge for its use in laboratory settings is its very low solubility in aqueous

solutions.[1][3] This necessitates the use of organic solvents to prepare concentrated stock

solutions, which can then be diluted to working concentrations in aqueous buffers or cell culture

media for in vitro assays. This document provides a detailed protocol for the solubilization and

preparation of Amoxapine solutions suitable for a variety of experimental applications.

Data Presentation: Solubility Profile
Amoxapine's solubility is highly dependent on the solvent system used. For in vitro studies,

Dimethyl Sulfoxide (DMSO) is the most common and effective solvent for creating high-

concentration stock solutions. The quantitative solubility data from various sources are

summarized below.
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Solvent
Solubility
(mg/mL)

Molar
Solubility
(mM)*

Source(s) Notes

DMSO 3.1 - 10 mg/mL 9.9 - 31.9 mM [1][2][3][4]

The

recommended

solvent for

primary stock

solutions. Use of

fresh, anhydrous

DMSO is advised

as absorbed

moisture can

reduce solubility.

[2][3]

DMF ~10 mg/mL ~31.9 mM [1]

An alternative to

DMSO for high-

concentration

stocks.

0.1 M HCl 30 mg/mL ~95.6 mM [4]

High solubility,

but the low pH

may be

unsuitable for

most cell-based

assays.

Ethanol ~1 mg/mL ~3.2 mM [1]
Offers moderate

solubility.

Methanol Soluble Not specified [4][5]
Can be used as

a solvent.

1:1 DMSO:PBS

(pH 7.2)
~0.5 mg/mL ~1.6 mM [1]

Illustrates the

significant drop

in solubility upon

aqueous dilution.

Water Insoluble - [3] Amoxapine is

practically
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insoluble in

neutral aqueous

solutions.

*Molar solubility calculated based on a molecular weight of 313.8 g/mol .

Experimental Protocols
This section details the step-by-step methodology for preparing a concentrated stock solution

of Amoxapine in DMSO and its subsequent dilution to a final working concentration for

experimental use.

Materials
Amoxapine (crystalline solid, purity ≥95%)[1]

Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered

Sterile, amber-colored polypropylene or glass vials

Vortex mixer

Bath sonicator (recommended)

Calibrated analytical balance and weighing paper

Sterile serological pipettes and micropipettes with sterile, low-retention tips

Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Protocol 1: Preparation of a 10 mg/mL Concentrated
Stock Solution
This protocol is designed to create a high-concentration primary stock that can be stored for

long periods and diluted for various experiments.

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Amoxapine solid

and anhydrous DMSO to room temperature.
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Weighing: Carefully weigh the desired amount of Amoxapine solid. For example, to prepare

1 mL of a 10 mg/mL solution, weigh 10 mg of Amoxapine.

Solubilization:

Transfer the weighed Amoxapine into a sterile, amber-colored vial.

Add the corresponding volume of anhydrous DMSO (e.g., 1 mL for 10 mg of Amoxapine).

Cap the vial securely and vortex vigorously for 1-2 minutes.

Aiding Dissolution: To ensure complete dissolution, place the vial in a bath sonicator for 5-10

minutes.[2] Visually inspect the solution against a light source to confirm that no solid

particulates remain. The solution should be clear.

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[2] Store these aliquots in tightly sealed amber

vials at -20°C for up to one year or at -80°C for up to two years.[2]

Protocol 2: Preparation of a 100 µM Working Solution
This protocol describes the dilution of the concentrated DMSO stock into an aqueous buffer or

cell culture medium for immediate use in an assay.

Calculation: First, determine the molar concentration of your stock solution.

Stock Concentration (M) = (Concentration in mg/mL) / (Molecular Weight in g/mol ) x

(1/1000)

Example: (10 mg/mL) / (313.8 g/mol ) x (1/1000) = 0.03186 M or 31.86 mM.

Dilution:

Thaw a single aliquot of the concentrated Amoxapine stock solution at room temperature.

To prepare a 100 µM (0.1 mM) working solution, you will dilute the 31.86 mM stock. A

serial dilution is recommended for accuracy.
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Step A (Intermediate Dilution): Pipette 10 µL of the 31.86 mM stock into 990 µL of your

final aqueous buffer/medium. This creates a 1:100 dilution with a concentration of 318.6

µM.

Step B (Final Dilution): Pipette the required volume of the 318.6 µM intermediate solution

into your final volume of buffer/medium. To make 1 mL of 100 µM solution, add 313.8 µL of

the 318.6 µM solution to 686.2 µL of medium.

Vehicle Control: It is critical to prepare a vehicle control by adding the same final

concentration of DMSO to the buffer/medium as is present in the Amoxapine-treated

samples (typically <0.5%).

Stability: Aqueous solutions of Amoxapine are not stable and should be prepared fresh

immediately before each experiment. It is not recommended to store aqueous solutions for

more than one day.[1]

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the complete workflow from solid compound to the final

working solution for use in in vitro assays.
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Part 1: Stock Solution Preparation

Part 2: Working Solution Preparation

Weigh Amoxapine
(Crystalline Solid)

Add Anhydrous DMSO

Vortex & Sonicate
to Ensure Full Dissolution

10 mg/mL Primary Stock
(31.86 mM)

Aliquot into Single-Use Vials

Store at -20°C / -80°C

Thaw Stock Aliquot

Serially Dilute Stock
into Assay Medium

Final Working Solution
(e.g., 10-100 µM)

Use Immediately
in In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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